Cas no 2172165-42-1 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-hydroxybenzoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-hydroxybenzoic acid
• CAS No: 2172165-42-1
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 6227725
• PubChem ID: 165584056
• Update Time: 2025-06-08

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-hydroxybenzoic acid
• EN300-1545531
• EN300-1532847
• 2172165-42-1
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-5-hydroxybenzoic acid
• EN300-1545481
• 2171259-56-4
• 5-hydroxy-2-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171176-12-6
• 5-hydroxy-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid

• Inchi： 1S/C27H24N2O6/c30-17-9-10-24(22(13-17)26(32)33)29-25(31)15-11-16(12-15)28-27(34)35-14-23-20-7-3-1-5-18(20)19-6-2-4-8-21(19)23/h1-10,13,15-16,23,30H,11-12,14H2,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： GGIKIPKGOJJKCI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NC2C=CC(=CC=2C(=O)O)O)=O)C1)=O

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 125Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-hydroxybenzoic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-hydroxybenzoic acid (CAS No. 2172165-42-1)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-hydroxybenzoic acid (CAS No. 2172165-42-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. Its unique structure, featuring a 9H-fluoren-9-yl (Fmoc) protecting group and a cyclobutaneamido moiety, makes it a valuable intermediate in the development of novel therapeutics and biomaterials. Researchers are increasingly exploring its potential in targeted drug delivery systems, particularly in the context of cancer therapy and inflammatory diseases, where precision and biocompatibility are paramount.

One of the most compelling aspects of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-hydroxybenzoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its ability to protect amino acids during synthesis, ensuring high yields and minimal side reactions. This compound’s 5-hydroxybenzoic acid component further enhances its utility, as it can be functionalized to improve solubility or conjugation with other molecules. Given the rising demand for peptide-based drugs and bioconjugates, this compound is poised to play a pivotal role in advancing next-generation pharmaceuticals.

In recent years, the scientific community has shown growing interest in sustainable chemistry and green synthesis methods. 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-hydroxybenzoic acid aligns with these trends, as its synthesis can be optimized to reduce waste and energy consumption. Researchers are also investigating its potential in biodegradable materials, which are critical for reducing environmental impact. This dual focus on efficacy and sustainability makes the compound a topic of frequent discussion in both academic and industrial circles.

The compound’s CAS No. 2172165-42-1 is often searched in conjunction with terms like “Fmoc-protected amino acids”, “peptide coupling reagents”, and “hydroxybenzoic acid derivatives”. These keywords reflect its broad applicability and the diverse needs of researchers. Additionally, its potential in personalized medicine and nanotechnology has sparked curiosity, as scientists explore ways to tailor its properties for specific therapeutic applications. For instance, its ability to form stable conjugates with nanoparticles could revolutionize drug delivery systems.

From a technical standpoint, the stability and reactivity of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-hydroxybenzoic acid are subjects of ongoing research. Its cyclobutane ring introduces steric constraints that can influence its binding affinity and metabolic stability, making it a fascinating case study for structure-activity relationship (SAR) analyses. Furthermore, its hydroxybenzoic acid moiety offers opportunities for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

In summary, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-hydroxybenzoic acid (CAS No. 2172165-42-1) represents a versatile and innovative compound with far-reaching implications in modern science. Its applications span from peptide synthesis to drug development, and its alignment with sustainable practices ensures its relevance in a rapidly evolving scientific landscape. As research continues to uncover its full potential, this compound is likely to remain a focal point for breakthroughs in chemistry and biotechnology.